1-(6-((2,5-dimethylphenyl)thio)pyrimidin-4-yl)-N-(2-(pyrrolidin-1-yl)ethyl)piperidine-4-carboxamide
Description
1-(6-((2,5-dimethylphenyl)thio)pyrimidin-4-yl)-N-(2-(pyrrolidin-1-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H33N5OS and its molecular weight is 439.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A study focused on the synthesis of various novel compounds, including pyrimidin-4-yl derivatives, and their evaluation as anti-inflammatory and analgesic agents. The research demonstrated that these compounds had significant inhibitory activity on cyclooxygenase-2 (COX-2) selectivity and showed notable analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Activity
Another study explored the synthesis of new pyrimidinones and triazinones, which included the reaction of certain pyrimidine derivatives. Some of the prepared compounds were tested for their antimicrobial activities, highlighting the potential applications of such compounds in combating bacterial infections (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Antiproliferative Activity against Cancer Cell Lines
Research on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives revealed their antiproliferative effect against various human cancer cell lines. This study highlights the potential of pyrimidin-4-yl derivatives in the development of new anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).
Anti-angiogenic and DNA Cleavage Studies
A series of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and evaluated for their anti-angiogenic and DNA cleavage abilities. This study signifies the role of such compounds in anti-angiogenic therapies and their potential as anticancer agents (Kambappa et al., 2017).
Properties
IUPAC Name |
1-[6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl]-N-(2-pyrrolidin-1-ylethyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N5OS/c1-18-5-6-19(2)21(15-18)31-23-16-22(26-17-27-23)29-12-7-20(8-13-29)24(30)25-9-14-28-10-3-4-11-28/h5-6,15-17,20H,3-4,7-14H2,1-2H3,(H,25,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORONHENALKNTLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)SC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCCN4CCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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